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Compound of Interest

Compound Name: Methyl-6-alpha-Naltrexol

Cat. No.: B15618531 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides crucial safety and logistical guidance for the proper disposal of

Methyl-6-alpha-Naltrexol, a research-grade opioid derivative. Adherence to these procedures

is vital to ensure personnel safety, prevent environmental contamination, and maintain

regulatory compliance. As a potent opioid compound, Methyl-6-alpha-Naltrexol necessitates

handling and disposal as a controlled substance, following stringent protocols.

Immediate Safety Protocols: Handling and Personal
Protective Equipment (PPE)
Before beginning any disposal procedure, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE) to prevent accidental exposure.

Gloves: Wear appropriate chemical-resistant gloves to prevent skin contact.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat or other protective clothing is mandatory to prevent contamination of

personal clothing.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.
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Handle Methyl-6-alpha-Naltrexol in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation risks.[1] Avoid the formation of dust.[1][2] In case of a spill,

immediately secure the area, prevent the substance from entering drains or waterways, and

clean up using appropriate absorbent materials while wearing full PPE.[2]

Regulatory Framework for Disposal
The disposal of controlled substances is regulated by the U.S. Drug Enforcement

Administration (DEA). The primary requirement is that the substance must be rendered "non-

retrievable," meaning it is permanently altered to an unusable state and cannot be transformed

back into a usable form.[3][4]

Step-by-Step Disposal Procedure for Research
Laboratories (DEA Registrants)
Laboratories and research institutions registered with the DEA must follow one of the approved

methods for the disposal of controlled substances like Methyl-6-alpha-Naltrexol.

Step 1: Segregation and Storage of Waste

Isolate all waste containing Methyl-6-alpha-Naltrexol, including pure compound,

contaminated labware (e.g., vials, pipette tips), and used PPE.

Store this waste in a clearly labeled, sealed, and leak-proof container. The container must be

stored in a secure, designated area accessible only to authorized personnel.

Step 2: Choose an Approved Disposal Method

Registrants have the following DEA-compliant options for the disposal of controlled substance

inventory:[4][5]

Method A: Transfer to a DEA-Registered Reverse Distributor

Contact a DEA-registered reverse distributor who is authorized to handle and dispose of

controlled substances.
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Arrange for the pickup and transfer of the waste material. This is the most common and

recommended method for laboratories.

Maintain meticulous records of the transfer, including the DEA Form 222 for Schedule I

and II substances, if applicable.

Method B: Destruction via Incineration

Incineration is the only method currently recognized by the DEA to meet the "non-

retrievable" standard for controlled substances.[5]

This process must be conducted at a licensed hazardous waste incinerator.

The destruction must be witnessed by two authorized employees.

A DEA Form 41 must be completed to document the destruction.

Method C: Request Assistance from the DEA

In specific cases, a registrant can request assistance from the Special Agent in Charge of

the local DEA office.[4]

This involves submitting a DEA Form 41 listing the substances for disposal. The DEA will

then provide instructions on the appropriate disposal procedure.[4]

Step 3: Documentation and Record-Keeping

Maintain comprehensive records of all disposed Methyl-6-alpha-Naltrexol.

All documentation, including transfer forms and destruction records (DEA Form 41), must be

kept for a minimum of two years and be readily available for inspection by the DEA.

Summary of Key Compound Information
The following table summarizes essential data for Naltrexone Hydrochloride, a closely related

compound, which can be used as a reference for handling Methyl-6-alpha-Naltrexol in the

absence of a specific Safety Data Sheet (SDS).
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Property Information Source

Chemical State Solid, Powder [2]

Appearance White [2]

Primary Hazards Harmful if swallowed.[1][2][6] [1][2][6]

Routes of Exposure
Ingestion, Inhalation, Skin

Contact, Eye Contact
[2]

Storage

Keep containers tightly closed

in a dry, cool, and well-

ventilated place. Keep

refrigerated (2-8°C).[2]

[2]

Incompatible Materials
Strong bases, Oxidizing

agents.[1]
[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Methyl-6-alpha-Naltrexol in a laboratory setting.
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Caption: Disposal workflow for Methyl-6-alpha-Naltrexol in a research setting.
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Disclaimer: This information is intended as a guide and does not supersede any local, state, or

federal regulations. Always consult your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols and to ensure full compliance with all applicable

laws.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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